4-(3-Aminocarbonylphenyl)-2-cyanophenol, 95%

• IUPAC Name: 3-(3-cyano-4-hydroxyphenyl)benzamide
• InChI: InChI=1S/C14H10N2O2/c15-8-12-7-10(4-5-13(12)17)9-2-1-3-11(6-9)14(16)18/h1-7,17H,(H2,16,18)
• InChI Key: VTXHOSFGKWBFNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C14H10N2O2
• DSSTOX Substance ID: DTXSID70684755
• Molecular Weight: 238.24 g/mol
• CAS RN: 1261911-63-0

Description

4-(3-Aminocarbonylphenyl)-2-cyanophenol (95%) is a versatile chemical compound with a wide range of applications in scientific research. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 114-117°C. The compound is a derivative of phenol and is used in a variety of biological, biochemical, and chemical processes. It has been used in the synthesis of various organic compounds and in the production of pharmaceuticals. In addition, 4-(3-Aminocarbonylphenyl)-2-cyanophenol (95%) has been used in the study of enzyme kinetics, as an intermediate in organic synthesis, and as a reagent in various laboratory experiments.

Scientific Research Applications

4-(3-Aminocarbonylphenyl)-2-cyanophenol (95%) is used in scientific research in a variety of applications. It is used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. In addition, it is used in the study of enzyme kinetics, as an intermediate in organic synthesis, and as a reagent in various laboratory experiments. The compound is also used in the study of protein-ligand interactions, as it can be used to monitor the binding of ligands to proteins.

Mechanism of Action

4-(3-Aminocarbonylphenyl)-2-cyanophenol (95%) is a versatile compound with a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds and in the production of pharmaceuticals. In addition, it is used in the study of enzyme kinetics, as an intermediate in organic synthesis, and as a reagent in various laboratory experiments. The compound is capable of forming covalent bonds with a variety of molecules, including proteins, nucleic acids, and carbohydrates. It is also capable of forming non-covalent interactions with other molecules, such as hydrogen bonds and van der Waals forces.
Biochemical and Physiological Effects
4-(3-Aminocarbonylphenyl)-2-cyanophenol (95%) has been studied for its biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme chymotrypsin, as well as a stimulatory effect on the enzyme trypsin. In addition, it has been shown to have a potent inhibitory effect on the enzyme acetylcholinesterase. It has also been shown to have a stimulatory effect on the enzyme lipase.

Advantages and Limitations for Lab Experiments

4-(3-Aminocarbonylphenyl)-2-cyanophenol (95%) has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of applications, including the synthesis of organic compounds, the study of enzyme kinetics, and as a reagent in various laboratory experiments. In addition, it is relatively stable and has a low toxicity. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, and it is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of 4-(3-Aminocarbonylphenyl)-2-cyanophenol (95%). It could be used in the synthesis of novel organic compounds, such as pharmaceuticals and agrochemicals. In addition, it could be used in the study of protein-ligand interactions, as it can be used to monitor the binding of ligands to proteins. It could also be used in the study of enzyme kinetics, as an intermediate in organic synthesis, and as a reagent in various laboratory experiments. Finally, it could be used in the development of new catalysts for organic synthesis.

Synthesis Methods

4-(3-Aminocarbonylphenyl)-2-cyanophenol (95%) is synthesized from phenol and acrylonitrile in a two-step process. First, phenol is reacted with acrylonitrile in the presence of a base catalyst to produce 4-cyanophenol. Then, the 4-cyanophenol is reacted with 3-amino-1-propanol in the presence of an acid catalyst to produce the desired product. The reaction is typically carried out in aqueous solution at elevated temperatures and pressures.